molecular formula C10H6ClN5O2 B5543789 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine

4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine

Cat. No. B5543789
M. Wt: 263.64 g/mol
InChI Key: SULLHPNGMUGYCX-UHFFFAOYSA-N
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Description

4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized through a number of methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Methodology

  • Efficient Synthesis of 1,3,4-Oxadiazole Derivatives : A study by Ramazani and Rezaei (2010) introduces a novel, efficient method for synthesizing 2,5-disubstituted 1,3,4-oxadiazole derivatives, showcasing the versatility of these compounds in chemical synthesis Ramazani & Rezaei, 2010.

Antimicrobial and Antifungal Applications

  • Antimicrobial Activities of Triazole Derivatives : Bektaş et al. (2010) synthesized novel 1,2,4-triazole derivatives, including compounds with oxadiazole moieties, and evaluated their antimicrobial activities, demonstrating their potential as antimicrobial agents Bektaş et al., 2010.
  • Synthesis and Evaluation of Oxadiazole Derivatives : Kapadiya et al. (2020) investigated the antimicrobial effectiveness of 4-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)methoxy)-N-(benzylidene derivatives)benzenamine, highlighting the potential of such derivatives in combating various microorganisms Kapadiya et al., 2020.

Anticancer and Antiangiogenic Properties

  • Novel Thioxothiazolidin-4-one Derivatives : Chandrappa et al. (2010) synthesized novel thioxothiazolidin-4-one derivatives containing oxadiazol and evaluated their anticancer and antiangiogenic effects, showcasing the potential of these compounds in cancer therapy Chandrappa et al., 2010.

Miscellaneous Applications

  • Nematicidal Activities of Oxadiazole Derivatives : Liu et al. (2022) synthesized novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety, which exhibited significant nematicidal activity, suggesting their potential use in agricultural pest control Liu et al., 2022.

properties

IUPAC Name

4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H6ClN5O2/c11-6-4-2-1-3-5(6)10-13-9(16-17-10)7-8(12)15-18-14-7/h1-4H,(H2,12,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SULLHPNGMUGYCX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2=NC(=NO2)C3=NON=C3N)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H6ClN5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

263.64 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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